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Compound of Interest

Compound Name: als5:0-i15:.0 PE

Cat. No.: B15609749

This guide provides a comparative framework for researchers, scientists, and drug
development professionals to confirm the chemical structure of 1-(12S-methylmyristoyl)-2-(13-
methylmyristoyl)-sn-glycero-3-phosphoethanolamine (a15:0-i15:0 PE) using *H and 3P
Nuclear Magnetic Resonance (NMR) spectroscopy. We present expected chemical shifts,
detailed experimental protocols, and structural diagrams to support the identification and
characterization of this specific branched-chain phospholipid.

Introduction

al15:0-i15:0 PE is a branched-chain phospholipid of significant interest, particularly due to its
association with the immunomodulatory properties of the gut bacterium Akkermansia
muciniphila.[1] Accurate structural confirmation is critical for its application in chemical and
immunological studies. NMR spectroscopy is a powerful non-destructive technique for the
detailed structural analysis of lipids, providing information on the headgroup, glycerol
backbone, and individual acyl chains.[2][3] This guide focuses on using *H and 3P NMR to
verify the presence and positioning of the anteiso-15:0 and iso-15:0 fatty acid chains on the
phosphatidylethanolamine backbone.

Structural Overview

The specific structure to be confirmed is 1-(12S-methylmyristoyl)-2-(13-methylmyristoyl)-sn-
glycero-3-phosphoethanolamine. The anteiso-15:0 (a15:0) chain, with its methyl group on the
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antepenultimate carbon, is esterified at the sn-1 position, while the iso-15:0 (i15:0) chain, with
its methyl group on the penultimate carbon, is at the sn-2 position.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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